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Compound of Interest

Compound Name: 7-Methyl-6-thioguanosine

Cat. No.: B1232066 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the handling of 7-Methyl-6-thioguanosine, including

operational and disposal plans.

Compound Information:

Chemical Name 7-Methyl-6-thioguanosine

Synonyms MESG

CAS Number 55727-10-1[1]

Molecular Formula C₁₁H₁₅N₅O₄S

Molecular Weight 313.33 g/mol

Primary Application Used in phosphate assays[2][3]

While a specific Safety Data Sheet (SDS) for 7-Methyl-6-thioguanosine is not readily

available, the SDS for the related compound 6-Thioguanine indicates it is toxic if swallowed

and suspected of causing genetic defects.[4][5] Therefore, it is prudent to handle 7-Methyl-6-
thioguanosine with similar precautions as a potentially hazardous, cytotoxic substance.
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A comprehensive PPE strategy is the first line of defense against potential exposure. The

following PPE is mandatory when handling 7-Methyl-6-thioguanosine:

Gloves: Two pairs of chemotherapy-tested nitrile gloves should be worn at all times.[6][7]

Gloves should have a suitable thickness to maximize protection.[8]

Gown: A disposable, fluid-resistant gown that covers the arms and body is required to protect

clothing and skin from accidental splashes.[9]

Eye Protection: Safety glasses with side shields, goggles, or a full-face shield must be worn

to protect against splashes.[8][9]

Respiratory Protection: A surgical mask should be worn to prevent inhalation of airborne

particles.[9] For tasks with a higher risk of aerosol generation, such as cleaning up spills, a

respirator (e.g., N95) may be necessary.[9]

Additional PPE: A cap and shoe covers should also be worn.[6]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Preparation:

Ensure all necessary PPE is readily available and in good condition.

Work should be conducted in a designated area, preferably within a chemical fume hood

or a biological safety cabinet, to minimize airborne exposure.[6]

Have a spill kit readily accessible.

Handling and Use:

Before handling, obtain and read all available safety information.

Wash hands thoroughly before and after handling the compound.

Avoid direct contact with the skin, eyes, and clothing.
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Do not eat, drink, or smoke in the handling area.

Use dedicated equipment (spatulas, weigh boats, etc.) for handling the compound.

If dissolving the compound, add it to the solvent slowly to avoid splashing.

Post-Handling:

Decontaminate all work surfaces with an appropriate cleaning agent after use.

Carefully remove and dispose of all PPE as cytotoxic waste.

Wash hands thoroughly after removing PPE.

Disposal Plan
Proper disposal of 7-Methyl-6-thioguanosine and any contaminated materials is crucial to

prevent environmental contamination and accidental exposure.

Waste Segregation: All materials that have come into contact with 7-Methyl-6-
thioguanosine, including gloves, gowns, weigh boats, and contaminated cleaning materials,

must be considered cytotoxic waste.

Containerization:

Collect all solid waste in a designated, leak-proof, and clearly labeled cytotoxic waste

container.

Liquid waste should be collected in a separate, sealed, and clearly labeled container.

Disposal Procedure:

Dispose of all waste in accordance with local, regional, and national hazardous waste

regulations.[4]

Do not dispose of this chemical down the drain.[4][5]

Emergency Procedures
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In the event of an accidental exposure or spill, immediate action is required.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[10]

Spill:

Evacuate the immediate area.

Wear appropriate PPE, including a respirator if necessary.

Contain the spill using absorbent materials from a spill kit.

Carefully collect the contaminated materials and place them in a labeled cytotoxic waste

container.

Decontaminate the spill area.

Report the spill to the appropriate safety personnel.

Experimental Workflow for Handling 7-Methyl-6-
thioguanosine
The following diagram outlines the standard workflow for safely handling 7-Methyl-6-
thioguanosine in a laboratory setting.
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Caption: Workflow for the safe handling of 7-Methyl-6-thioguanosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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